Hypochlorite
Hypochlorite
Salts between a metal ion (most commonly the sodium ion, calcium ion, or potassium ion) and the hypochlorite group ClO-. Toxic by ingestion and inhalation. Powerful irritants to the skin, eyes and mucous membranes. May cause ignition when in contact with organic materials. When involved in a fire they may accelerate combustion or cause an explosion.
Hypochlorite is a chlorine oxoanion, a chlorine oxide and a monovalent inorganic anion. It is a conjugate base of a hypochlorous acid.
Hypochlorite is an ion composed of chlorine and oxygen with the chemical formula ClO−. Being unstable in the pure form, hypochlorite is most commonly used for bleaching, disinfectation, and water treatment purposes in its salt form, sodium hypochlorite. Hypochlorite is often used as a chemical reagent for chlorination and oxidation reactions.
Hypochlorite is a chlorine oxoanion, a chlorine oxide and a monovalent inorganic anion. It is a conjugate base of a hypochlorous acid.
Hypochlorite is an ion composed of chlorine and oxygen with the chemical formula ClO−. Being unstable in the pure form, hypochlorite is most commonly used for bleaching, disinfectation, and water treatment purposes in its salt form, sodium hypochlorite. Hypochlorite is often used as a chemical reagent for chlorination and oxidation reactions.
Brand Name:
Vulcanchem
CAS No.:
14380-61-1
VCID:
VC0082951
InChI:
InChI=1S/ClO/c1-2/q-1
SMILES:
[O-]Cl
Molecular Formula:
ClO-
Molecular Weight:
51.45 g/mol
Hypochlorite
CAS No.: 14380-61-1
Main Products
VCID: VC0082951
Molecular Formula: ClO-
Molecular Weight: 51.45 g/mol
| CAS No. | 14380-61-1 |
|---|---|
| Product Name | Hypochlorite |
| Molecular Formula | ClO- |
| Molecular Weight | 51.45 g/mol |
| IUPAC Name | hypochlorite |
| Standard InChI | InChI=1S/ClO/c1-2/q-1 |
| Standard InChIKey | WQYVRQLZKVEZGA-UHFFFAOYSA-N |
| SMILES | [O-]Cl |
| Canonical SMILES | [O-]Cl |
| Boiling Point | Decomposes at 40 (sodium hypochlorite) |
| Physical Description | Salts between a metal ion (most commonly the sodium ion, calcium ion, or potassium ion) and the hypochlorite group ClO-. Toxic by ingestion and inhalation. Powerful irritants to the skin, eyes and mucous membranes. May cause ignition when in contact with organic materials. When involved in a fire they may accelerate combustion or cause an explosion. |
| Description | Salts between a metal ion (most commonly the sodium ion, calcium ion, or potassium ion) and the hypochlorite group ClO-. Toxic by ingestion and inhalation. Powerful irritants to the skin, eyes and mucous membranes. May cause ignition when in contact with organic materials. When involved in a fire they may accelerate combustion or cause an explosion. Hypochlorite is a chlorine oxoanion, a chlorine oxide and a monovalent inorganic anion. It is a conjugate base of a hypochlorous acid. Hypochlorite is an ion composed of chlorine and oxygen with the chemical formula ClO−. Being unstable in the pure form, hypochlorite is most commonly used for bleaching, disinfectation, and water treatment purposes in its salt form, sodium hypochlorite. Hypochlorite is often used as a chemical reagent for chlorination and oxidation reactions. |
| Solubility | Soluble (sodium hypochlorite) |
| Synonyms | Hypochlorite Hypochlorous Acid Hypochlorous Acids |
| PubChem Compound | 61739 |
| Last Modified | Nov 11 2021 |
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